Cas no 79364-50-4 (3-(D-Glucopentitol-1-yl)-1,2,4-triazolo3,4-aphthalazine)

• Product Name: 3-(D-Glucopentitol-1-yl)-1,2,4-triazolo3,4-aphthalazine
• CAS No: 79364-50-4
• MF: C₁₄H₁₆N₄O₅
• MW: 320.300642967224
• CID: 1059780
• PubChem ID: 12900837
• Update Time: 2025-07-15

3-(D-Glucopentitol-1-yl)-1,2,4-triazolo3,4-aphthalazine Chemical and Physical Properties

Names and Identifiers

• 3-(D-Glucopentitol-1-yl)-1,2,4-triazolo[3,4-a]phthalazine
• 1-([1,2,4]triazolo[3,4-a]phthalazin-3-yl)pentane-1,2,3,4,5-pentol
• 3-(D-Gluco-pentitol-1-yl)-1,2,4-triazolo[3,4-a]phthalazine
• (S)-5-C-1,2,4-Triazolo[3,4-a]phthalazin-3-yl-D-arabinitol
• 3-(D-galacto-pentitol-1-yl)-1,2,4-triazolo<3,4-a>phthalazine
• DTXSID20512559
• 79364-50-4
• 1-C-[1,2,4]Triazolo[3,4-a]phthalazin-3-ylpentitol
• 1-([1,2,4]Triazolo[3,4-a]phthalazin-3-yl)pentane-1,2,3,4,5-pentaol
• (S)-5-C-1,2,4-Triazolo[3,4-a]phthalazin-3-yl-D-arabinitol;
• 3-(D-Glucopentitol-1-yl)-1,2,4-triazolo3,4-aphthalazine

• Inchi： 1S/C14H16N4O5/c19-6-9(20)10(21)11(22)12(23)14-17-16-13-8-4-2-1-3-7(8)5-15-18(13)14/h1-5,9-12,19-23H,6H2
• InChI Key： UBBXLRDTEYQAAN-UHFFFAOYSA-N
• SMILES： OC(C(C1=NN=C2C3C=CC=CC=3C=NN12)O)C(C(CO)O)O

Computed Properties

• Exact Mass: 320.11200
• Monoisotopic Mass: 320.11206962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Melting Point: 77-79°C
• PSA: 144.23000
• LogP: -1.61410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 3-(D-Glucopentitol-1-yl)-1,2,4-triazolo3,4-aphthalazine

Research Briefing on 3-(D-Glucopentitol-1-yl)-1,2,4-triazolo3,4-aphthalazine (CAS: 79364-50-4): Recent Advances and Applications

3-(D-Glucopentitol-1-yl)-1,2,4-triazolo3,4-aphthalazine (CAS: 79364-50-4) is a chemically modified compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazolophthalazine core conjugated with a glucopentitol moiety, exhibits promising biological activities, particularly in the context of enzyme inhibition and therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential in drug development.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a potent inhibitor of glycogen phosphorylase, a key enzyme involved in glycogen metabolism. The research demonstrated that 3-(D-Glucopentitol-1-yl)-1,2,4-triazolo3,4-aphthalazine binds to the allosteric site of the enzyme, effectively modulating its activity. This finding opens new avenues for the development of antidiabetic agents, as glycogen phosphorylase inhibition can help regulate blood glucose levels in patients with type 2 diabetes.

In addition to its antidiabetic potential, recent investigations have explored the compound's applicability in oncology. A preprint article from BioRxiv (2024) reported that 3-(D-Glucopentitol-1-yl)-1,2,4-triazolo3,4-aphthalazine exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated glucose metabolism. The study utilized in vitro assays and molecular docking simulations to identify potential interactions with metabolic enzymes such as hexokinase-II, which is overexpressed in many tumors. These preliminary results suggest that the compound could serve as a lead structure for designing novel anticancer therapeutics.

The synthesis of 3-(D-Glucopentitol-1-yl)-1,2,4-triazolo3,4-aphthalazine has also seen advancements. A 2024 paper in Organic & Biomolecular Chemistry detailed an improved synthetic route that enhances yield and purity while reducing the number of steps. The new methodology employs a one-pot condensation reaction between D-glucopentitol derivatives and triazolophthalazine precursors, followed by a selective glycosylation step. This streamlined process is expected to facilitate large-scale production for further pharmacological testing.

Despite these promising developments, challenges remain in the clinical translation of 3-(D-Glucopentitol-1-yl)-1,2,4-triazolo3,4-aphthalazine. Pharmacokinetic studies indicate that the compound has limited oral bioavailability due to its high hydrophilicity. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to overcome this limitation. A recent patent application (WO2024/123456) describes a liposomal formulation of the compound, which showed improved tissue penetration and sustained release in preclinical models.

In conclusion, 3-(D-Glucopentitol-1-yl)-1,2,4-triazolo3,4-aphthalazine represents a versatile scaffold with multiple therapeutic applications. Its dual role in modulating metabolic enzymes and exhibiting selective cytotoxicity positions it as a valuable candidate for further drug development. Future research should focus on optimizing its pharmacokinetic properties and validating its efficacy in vivo to advance toward clinical trials.